Cas no 1357398-60-7 (1-Methyl-2-(2-dicyclohexylphosphinophenyl)-1H-benzoimidazole)

1-Methyl-2-(2-dicyclohexylphosphinophenyl)-1H-benzoimidazole is a specialized phosphine ligand featuring a benzoimidazole backbone with a dicyclohexylphosphino substituent. This structure imparts steric bulk and electronic tunability, making it valuable in transition-metal catalysis, particularly in cross-coupling and asymmetric hydrogenation reactions. The rigid benzoimidazole core enhances stability, while the dicyclohexylphosphine group provides strong electron-donating properties, improving catalytic activity and selectivity. Its design is advantageous for applications requiring high-performance ligands in challenging synthetic transformations. The compound is typically utilized under inert conditions due to air sensitivity. Its well-defined coordination behavior makes it a preferred choice for researchers developing efficient and selective catalytic systems.

1-Methyl-2-(2-dicyclohexylphosphinophenyl)-1H-benzoimidazole structure

1357398-60-7 structure

Product Name:1-Methyl-2-(2-dicyclohexylphosphinophenyl)-1H-benzoimidazole

CAS No:1357398-60-7

MF:C₂₆H₃₃N₂P

MW:404.5273873806

CID:2602836

PubChem ID:329767038

Update Time:2025-11-02

1-Methyl-2-(2-dicyclohexylphosphinophenyl)-1H-benzoimidazole Chemical and Physical Properties

Names and Identifiers

- 1H-Benzimidazole, 2-[2-(dicyclohexylphosphino)phenyl]-1-methyl-
- 1-Methyl-2-(2-dicyclohexylphosphinophenyl)-1H-benzoimidazole 95%
- 2-(2-(Dicyclohexylphosphanyl)phenyl)-1-methyl-1H-benzo[d]imidazole
- 1357398-60-7
- dicyclohexyl-[2-(1-methylbenzimidazol-2-yl)phenyl]phosphane
- 2-[2-(DICYCLOHEXYLPHOSPHANYL)PHENYL]-1-METHYL-1,3-BENZODIAZOLE
- 1-Methyl-2-(2-dicyclohexylphosphinophenyl)-1H-benzoimidazole, 95%
- F74240
- starbld0007300
- 1-methyl-2-(2-dicyclohexylphosphinophenyl)-1h-benzoimidazole
- 1-Methyl-2-(2-dicyclohexylphosphinophenyl)-1H-benzoimidazole
- MDL： MFCD22417233
- Inchi： 1S/C26H33N2P/c1-28-24-18-10-9-17-23(24)27-26(28)22-16-8-11-19-25(22)29(20-12-4-2-5-13-20)21-14-6-3-7-15-21/h8-11,16-21H,2-7,12-15H2,1H3
- InChI Key： IBOIHFPCQHFOOP-UHFFFAOYSA-N
- SMILES： C1(C2=CC=CC=C2P(C2CCCCC2)C2CCCCC2)N(C)C2=CC=CC=C2N=1

Computed Properties

Exact Mass: 404.23813606g/mol
Monoisotopic Mass: 404.23813606g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 29
Rotatable Bond Count: 4
Complexity: 495
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 6.3
Topological Polar Surface Area: 17.8Å²

Experimental Properties

Melting Point: 153-158 °C

1-Methyl-2-(2-dicyclohexylphosphinophenyl)-1H-benzoimidazole Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H315-H319-H335
Warning Statement： P261-P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： 26
Hazardous Material Identification：

1-Methyl-2-(2-dicyclohexylphosphinophenyl)-1H-benzoimidazole Pricemore >>

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SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R147519-1g	1-Methyl-2-(2-dicyclohexylphosphinophenyl)-1H-benzoimidazole	1357398-60-7	98%	1g	￥3003	2023-09-10
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